Cas no 156740-94-2 (Phenol,3-(1-methylethyl)-4-(phenylmethoxy)-)

• Product Name: Phenol,3-(1-methylethyl)-4-(phenylmethoxy)-
• CAS No: 156740-94-2
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 107575
• PubChem ID: 19030101
• Update Time: 2025-04-18

Phenol,3-(1-methylethyl)-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-(1-methylethyl)-4-(phenylmethoxy)-
• 4-Benzyloxy-3-isopropyl-phenol
• 4-phenylmethoxy-3-propan-2-ylphenol
• 4-(Benzyloxy)-3-(propan-2-yl)phenol
• JRXDSZKTLGMSIF-UHFFFAOYSA-N
• 4-Benzyloxy-3-isopropylphenol
• SCHEMBL8800593
• DTXSID80597549
• 156740-94-2

• MDL： MFCD11848187
• Inchi： 1S/C16H18O2/c1-12(2)15-10-14(17)8-9-16(15)18-11-13-6-4-3-5-7-13/h3-10,12,17H,11H2,1-2H3
• InChI Key： JRXDSZKTLGMSIF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1C(C)C)O

Computed Properties

• Exact Mass: 242.13074
• Monoisotopic Mass: 242.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46